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Compound of Interest

Compound Name: Cedramber

Cat. No.: B1593874 Get Quote

An In-depth Technical Guide on the Physicochemical Properties of Methyl Cedryl Ether (CAS

67874-81-1)

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physicochemical data for

Methyl Cedryl Ether, identified by CAS number 67874-81-1. The information is compiled from

various scientific and safety data sources to support research, development, and safety

assessments. This document presents quantitative data in structured tables, details the

experimental protocols for key physicochemical properties, and includes visualizations of

experimental workflows.
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Identifier Value

Chemical Name
(3R,3aS,6R,7R,8aS)-octahydro-6-methoxy-

3,6,8,8-tetramethyl-1H-3a,7-methanoazulene[1]

Common Name
Methyl Cedryl Ether, Cedramber, Cedryl Methyl

Ether[2]

CAS Number 67874-81-1[1][2]

EC Number 267-510-5[1]

Molecular Formula C16H28O[1][2]

Molecular Weight 236.39 g/mol [2][3]

SMILES
C[C@@H]1CC[C@@H]2[C@]13CC--INVALID-

LINK--C2(C)C">C@@(C)OC[2]

Physicochemical Data
The following tables summarize the key physicochemical properties of Methyl Cedryl Ether.

Table 2.1: Physical Properties
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Property Value Temperature (°C) Pressure

Physical State Liquid[1][3] 20 Ambient

Color
Colorless to pale

yellow[1]
20 Ambient

Odor
Dry, ambergris,

woody, dusty[1]
20 Ambient

Boiling Point 268.31 °C[1][4] 760.00 mm Hg (est)[4]

Flash Point
> 100.00 °C (> 212.00

°F)[1][4][5]

Refractive Index 1.4940 to 1.5040[1] 20.00

Specific Gravity 0.969 to 0.980[1] 25.00

Vapor Pressure 0.0026 hPa (est)[2] 20

0.0044 hPa (est)[2] 25

Purity 92.00 to 100.00%[1]

Table 2.2: Solubility Data
Solvent Solubility (g/L) Temperature (°C)

Ethanol 596.86[2] 25

Methanol 628.18[2] 25

Isopropanol 653.48[2] 25

Table 2.3: LogP
Property Value

XLogP3-AA 4.4[2][3]

Experimental Protocols
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Detailed methodologies for determining key physicochemical properties are outlined below.

These are based on standardized testing protocols.

Boiling Point Determination (ASTM D1078)
The boiling point of Methyl Cedryl Ether is determined using a standard distillation method,

such as that described in ASTM D1078.[4][6][7] This method is suitable for volatile organic

liquids with a boiling range between 30 and 350°C.

Principle: The sample is distilled under controlled conditions, and the temperature of the vapor

is measured as the liquid boils.

Apparatus:

Distillation flask

Condenser

Heating mantle or oil bath

Calibrated thermometer

Receiving cylinder

Procedure:

A measured volume of the sample is placed in the distillation flask.

The flask is heated, and the liquid is brought to a boil.

The temperature at which the first drop of distillate falls from the condenser is recorded as

the initial boiling point.

Heating is continued at a regulated rate, and the temperature is recorded as the distillation

proceeds.

The final boiling point is the maximum temperature observed during the distillation.

The observed temperatures are corrected for barometric pressure.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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